![molecular formula C9H8FNO B3233097 1-(4-Fluorophenyl)azetidin-2-one CAS No. 135154-76-6](/img/structure/B3233097.png)
1-(4-Fluorophenyl)azetidin-2-one
Overview
Description
“1-(4-Fluorophenyl)azetidin-2-one” is also known as Ezetimibe . It is a selective inhibitor of the sterol transporter Niemann-Pick C1-Like 1 in the small intestine . It is used as an adjunctive therapy to lower cholesterol levels in cases of hyperlipidemia .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by its empirical formula (Hill Notation): C24H21F2NO3 . It has a molecular weight of 409.43 .Scientific Research Applications
Cholesterol Absorption Inhibition
1-(4-Fluorophenyl)azetidin-2-one has been noted for its efficacy in inhibiting cholesterol absorption. For instance, Rosenblum et al. (1998) discussed the discovery of a compound, SCH 58235, derived from this molecule, which was a potent, orally active inhibitor of cholesterol absorption. This compound was found to be effective in reducing serum total cholesterol and liver cholesteryl esters in a cholesterol-fed hamster model (Rosenblum et al., 1998).
Antimicrobial Activity
A study by Frigola et al. (1993) highlighted a series of novel antibacterial quinolones and naphthyridones containing azetidinyl substituents, which demonstrated broad-spectrum activity, especially against Gram-positive organisms. These compounds, including variations of this compound, were identified as promising for further development due to their antibacterial efficacy (Frigola et al., 1993).
Antitumor Activity
Greene et al. (2016) explored structure-activity relationships of a series of 3-phenoxy-1,4-diarylazetidin-2-ones, leading to the discovery of potent antiproliferative compounds. These compounds, including derivatives of this compound, displayed significant activity in inhibiting the polymerization of tubulin, disrupting microtubular structure in cancer cells, and inducing apoptosis (Greene et al., 2016).
properties
IUPAC Name |
1-(4-fluorophenyl)azetidin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FNO/c10-7-1-3-8(4-2-7)11-6-5-9(11)12/h1-4H,5-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTVIACZCHBLVMC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1=O)C2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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